Cas no 2172126-15-5 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidocyclopropane-1-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidocyclopropane-1-carboxylic acid
• CAS No: 2172126-15-5
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 6389719
• PubChem ID: 165510112
• Update Time: 2025-07-22

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidocyclopropane-1-carboxylic acid
• EN300-1559938
• 2172126-15-5
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbutanamido]cyclopropane-1-carboxylic acid

• Inchi： 1S/C24H26N2O5/c1-15(13-21(27)26(2)24(11-12-24)22(28)29)25-23(30)31-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20H,11-14H2,1-2H3,(H,25,30)(H,28,29)
• InChI Key： RXFBSTJGRVVKCN-UHFFFAOYSA-N
• SMILES： OC(C1(CC1)N(C)C(CC(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidocyclopropane-1-carboxylic acid

Recent Advances in the Study of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidocyclopropane-1-carboxylic acid (CAS: 2172126-15-5)

The compound 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidocyclopropane-1-carboxylic acid (CAS: 2172126-15-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclopropane backbone and fluorenylmethoxycarbonyl (Fmoc) protecting group, has shown promising potential in peptide synthesis and drug development. Recent studies have focused on its role as a versatile building block for the construction of complex peptide architectures, particularly in the context of targeted drug delivery and enzyme inhibition.

One of the key findings in the latest research is the compound's ability to enhance the stability and bioavailability of peptide-based therapeutics. The cyclopropane ring confers rigidity to the molecular structure, which can improve binding affinity to biological targets. Additionally, the Fmoc group serves as a protective moiety during solid-phase peptide synthesis (SPPS), enabling efficient deprotection and subsequent conjugation with other functional groups. These properties make 2172126-15-5 a valuable tool for the development of novel peptide drugs.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the application of 2172126-15-5 in the synthesis of cyclic peptides with enhanced proteolytic stability. The study demonstrated that incorporating this compound into peptide sequences significantly reduced degradation by proteases, thereby extending the half-life of the peptides in vivo. This finding has important implications for the design of next-generation peptide therapeutics, particularly for diseases where rapid degradation of peptides has been a major limitation.

Another area of interest is the compound's potential as a scaffold for the development of enzyme inhibitors. A 2023 study in Bioorganic & Medicinal Chemistry Letters explored the use of 2172126-15-5 in the design of inhibitors for serine proteases, a class of enzymes implicated in numerous pathological conditions. The researchers reported that derivatives of the compound exhibited strong inhibitory activity against trypsin-like proteases, with IC50 values in the nanomolar range. These results suggest that 2172126-15-5 could serve as a starting point for the development of new protease inhibitors with therapeutic applications.

Despite these promising findings, challenges remain in the optimization of 2172126-15-5 for clinical use. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through further structural modifications and preclinical studies. Ongoing research is focused on elucidating the structure-activity relationships (SAR) of this compound to guide the design of more effective derivatives.

In conclusion, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidocyclopropane-1-carboxylic acid (CAS: 2172126-15-5) represents a promising scaffold for peptide-based drug discovery and enzyme inhibition. Its unique structural features and demonstrated biological activity make it a valuable candidate for further investigation. Future studies should aim to explore its applications in a broader range of therapeutic areas and to optimize its pharmacological properties for clinical translation.